Cas no 4204-66-4 (1-(2-hydroxypropyl)pyrrolidin-2-one)

• Product Name: 1-(2-hydroxypropyl)pyrrolidin-2-one
• CAS No: 4204-66-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD16042763
• CID: 323939
• PubChem ID: 21718835
• Update Time: 2025-06-14

1-(2-hydroxypropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(2-hydroxypropyl)-
• 1-(2-hydroxypropyl)pyrrolidin-2-one

• MDL： MFCD16042763
• Inchi： 1S/C7H13NO2/c1-6(9)5-8-4-2-3-7(8)10/h6,9H,2-5H2,1H3
• InChI Key： BWUPRIKMZACLJO-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(CCC1)=O

Additional information on 1-(2-hydroxypropyl)pyrrolidin-2-one

Research Brief on 1-(2-hydroxypropyl)pyrrolidin-2-one (CAS: 4204-66-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(2-hydroxypropyl)pyrrolidin-2-one (CAS: 4204-66-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This brief synthesizes recent findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published within the last three years. The compound's structural features, including its pyrrolidinone core and hydroxypropyl side chain, make it a versatile scaffold for drug development and biochemical tool design.

A 2023 study in the Journal of Medicinal Chemistry demonstrated that 1-(2-hydroxypropyl)pyrrolidin-2-one exhibits promising pharmacokinetic properties, including improved blood-brain barrier penetration compared to its unsubstituted pyrrolidinone analogs. Researchers employed molecular dynamics simulations and in vitro assays to characterize its interactions with neuronal membrane transporters, suggesting potential applications in central nervous system (CNS) drug delivery systems.

Recent synthetic methodology developments have significantly improved the production efficiency of 4204-66-4. A team at MIT reported a novel catalytic asymmetric synthesis route in Nature Catalysis (2024) that achieves 92% enantiomeric excess using a chiral copper complex. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development.

In pharmaceutical formulations, 1-(2-hydroxypropyl)pyrrolidin-2-one has emerged as an effective solubilizing agent for poorly water-soluble active pharmaceutical ingredients (APIs). A 2024 International Journal of Pharmaceutics study demonstrated its superiority over traditional solubilizers like PEG-400 in enhancing the bioavailability of several BCS Class II drugs, with particular efficacy observed in antiviral compounds currently in clinical trials.

The compound's mechanism of action as a protein stabilizer has been elucidated through recent cryo-EM studies. Research published in Cell Chemical Biology (2023) revealed that 4204-66-4 interacts with specific hydrophobic pockets in therapeutic target proteins, preventing their aggregation while maintaining biological activity. This property is being exploited in the development of next-generation biologics with improved shelf stability.

Toxicological assessments of 1-(2-hydroxypropyl)pyrrolidin-2-one have progressed significantly, with a comprehensive safety profile published in Regulatory Toxicology and Pharmacology (2024). The compound showed favorable results in GLP-compliant studies, with no observed adverse effects at therapeutic concentrations, supporting its inclusion in several investigational new drug (IND) applications currently under FDA review.

Emerging applications in chemical biology include its use as a versatile linker in PROTAC (proteolysis targeting chimera) design. A 2024 ACS Chemical Biology paper detailed how the hydroxypropyl moiety of 4204-66-4 facilitates optimal spacing between target-binding and E3 ligase-recruiting domains, significantly improving degradation efficiency for challenging protein targets.

Future research directions highlighted in recent review articles focus on exploring the compound's potential in targeted drug delivery systems and as a component of supramolecular pharmaceutical materials. The unique balance of hydrophilicity and lipophilicity provided by its molecular structure continues to attract attention from both academic and industrial research teams worldwide.